Cas no 72286-34-1 (2-phenyl-1,3-thiazinan-4-one)

2-phenyl-1,3-thiazinan-4-one structure
2-phenyl-1,3-thiazinan-4-one structure
Product Name:2-phenyl-1,3-thiazinan-4-one
CAS No:72286-34-1
MF:C10H11NOS
MW:193.265441179276
CID:977052
PubChem ID:101178
Update Time:2025-04-19

2-phenyl-1,3-thiazinan-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1,3-thiazinan-4-one
    • 4H-1,3-thiazin-4-one, tetrahydro-2-phenyl-
    • NSC522172
    • 72286-34-1
    • Tetrahydro-2-phenyl-4H-1,3-thiazin-4-one
    • BRN 0149651
    • NSC 522172
    • NSC-522172
    • DB-222208
    • Inchi: 1S/C10H11NOS/c12-9-6-7-13-10(11-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
    • InChI Key: VZWNUWCMQQDYER-UHFFFAOYSA-N
    • SMILES: S1CCC(NC1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 193.05623
  • Monoisotopic Mass: 193.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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